Cas no 1805339-98-3 (2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide)

• Product Name: 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide
• CAS No: 1805339-98-3
• MF: C₇H₇BrF₂N₂O₃S
• MW: 317.107886552811
• CID: 4861606
• Update Time: 2025-05-24

2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide

• Inchi： 1S/C7H7BrF2N2O3S/c1-15-5-4(16(11,13)14)2-3(7(9)10)12-6(5)8/h2,7H,1H3,(H2,11,13,14)
• InChI Key： QSSKHYNUOZGNIA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(F)F)=N1)S(N)(=O)=O)OC

Computed Properties

• Exact Mass: 315.933
• Monoisotopic Mass: 315.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.7

Additional information on 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide

Comprehensive Overview of 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide (CAS No. 1805339-98-3)

2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent, a difluoromethyl group, and a sulfonamide moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1805339-98-3, is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce such compounds. 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide is often discussed in forums focusing on drug discovery and crop protection, where its role in developing novel herbicides and antimicrobial agents is highlighted.

The compound's sulfonamide group is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. This feature has sparked interest in its potential applications in targeted therapies and precision medicine. Additionally, the difluoromethyl moiety contributes to its lipophilicity, a property highly valued in the design of central nervous system (CNS) drugs. These attributes make 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide a subject of ongoing research in medicinal chemistry.

From a synthetic perspective, the compound's bromine atom offers versatility in further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This reactivity is crucial for constructing complex molecular architectures, a topic frequently searched by chemists exploring C-H activation and catalysis. The compound's methoxy group also provides an additional handle for derivatization, enabling the creation of diverse libraries for high-throughput screening.

Environmental and safety considerations are paramount in modern chemical research. While 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide is not classified as hazardous, its handling requires standard laboratory precautions. Researchers often inquire about its storage conditions, solubility, and stability, which are essential for ensuring reproducible results. The compound's spectroscopic data (e.g., NMR, LC-MS) is another hot topic, as it aids in quality control and structural verification.

In summary, 2-Bromo-6-(difluoromethyl)-3-methoxypyridine-4-sulfonamide (CAS No. 1805339-98-3) is a multifaceted compound with broad relevance in life sciences and material innovation. Its structural features and synthetic utility align with current trends in rational drug design and agrochemical development, making it a subject of enduring interest in both academic and industrial settings.